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Cat. No.: B12383117 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ethylenediaminetetraacetic acid (EDTA) is a widely used chelator of divalent cations. Its

acetoxymethyl (AM) ester form, EDTA-AM, is a membrane-permeant version that can be

loaded into live cells. Once inside the cell, ubiquitous intracellular esterases cleave the AM

groups, trapping the active EDTA within the cytosol. This allows for the effective chelation of

intracellular ions, such as calcium (Ca²⁺) and magnesium (Mg²⁺), making EDTA-AM a valuable

tool for studying the roles of these ions in various cellular processes. Proper preparation of a

concentrated stock solution is crucial for accurate and reproducible experimental results. This

document provides a detailed protocol for the preparation of EDTA-AM stock solutions in

DMSO.

Quantitative Data Summary
A summary of the key quantitative data for the preparation of an EDTA-AM stock solution is

provided in the table below for easy reference.
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Parameter Value Reference

Molecular Weight 580.49 g/mol [1]

Solvent
DMSO (anhydrous or newly

opened recommended)
[2]

Recommended Stock

Concentration
1-100 mM [1][2][3]

Storage Temperature -20°C or -80°C

Stock Solution Stability
1 month at -20°C; 6 months at

-80°C (protect from light)

Typical Working Concentration
1-10 mM for metalloprotease

inhibition

Experimental Protocol
This protocol details the steps for preparing a 100 mM stock solution of EDTA-AM in DMSO.

3.1. Materials

EDTA-AM (powder)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)

Calibrated micropipettes and sterile tips

3.2. Procedure

Equilibrate Reagents: Allow the EDTA-AM powder and DMSO to warm to room temperature

before opening to prevent condensation of atmospheric moisture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-D1746/EDTA-AM-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/edta-am.html
https://file.medchemexpress.com/batch_PDF/HY-D1746/EDTA-AM-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/edta-am.html
https://www.medchemexpress.com/edta-am.html?locale=es-ES
https://www.benchchem.com/product/b12383117?utm_src=pdf-body
https://www.benchchem.com/product/b12383117?utm_src=pdf-body
https://www.benchchem.com/product/b12383117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh EDTA-AM: Accurately weigh the desired amount of EDTA-AM powder. For example,

to prepare 1 ml of a 100 mM stock solution, you would need 58.05 mg of EDTA-AM.

Dissolve in DMSO: Add the appropriate volume of DMSO to the EDTA-AM powder. For a

100 mM stock solution, if you weighed out 58.05 mg of EDTA-AM, you would add 1 ml of

DMSO.

Promote Dissolution: Vortex the solution vigorously until the EDTA-AM is completely

dissolved. For higher concentrations, sonication in an ultrasonic bath may be necessary to

ensure complete dissolution.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in microcentrifuge tubes

or amber vials to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months). It is crucial to protect the solution from light.

3.3. Preparation of Working Solutions

The concentrated stock solution should be diluted in an appropriate aqueous buffer or cell

culture medium to the desired working concentration immediately before use. To aid in the

dispersion of the hydrophobic AM ester in the aqueous medium, the non-ionic detergent

Pluronic® F-127 can be used at a final concentration of 0.02-0.04%.

Diagrams
Experimental Workflow for EDTA-AM Stock Solution Preparation

Preparation Storage Application

Start Weigh EDTA-AM Powder Add Anhydrous DMSO Vortex / Sonicate to Dissolve Aliquot into Light-Protected Tubes Store at -20°C or -80°C Dilute to Working Concentration in Aqueous Buffer Ready for Use in Cell-Based Assays

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of an EDTA-AM stock solution in DMSO.
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Mechanism of Intracellular EDTA Chelation

Caption: Mechanism of action of EDTA-AM in live cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

